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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the stability and recommended

storage conditions for Musk Xylene-d9. Understanding these parameters is critical for

maintaining the integrity of this isotopically labeled compound, ensuring accurate and

reproducible results in research and analytical applications.

Chemical and Physical Properties
Musk Xylene-d9 is the deuterated analogue of Musk Xylene, a synthetic nitro musk. The

deuterium labeling makes it a valuable internal standard for mass spectrometry-based

analyses.[1] Key properties are summarized in the table below.
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Property Value Reference(s)

Chemical Name
1-(tert-Butyl-d9)-3,5-dimethyl-

2,4,6-trinitrobenzene
[2][3]

Molecular Formula C₁₂H₆D₉N₃O₆ [3][4][5]

Molecular Weight ~306.32 g/mol [3][5]

CAS Number (Labeled) 2687960-78-5 [4]

Appearance
White to pale yellow crystalline

solid
[2][6]

Solubility

Practically insoluble in water;

soluble in organic solvents like

acetonitrile and ethanol.

[2][6]

Stability Profile
Musk Xylene-d9, like its non-deuterated counterpart, is a chemically stable molecule under

standard laboratory conditions.[7][8] However, its stability can be compromised by exposure to

specific environmental factors, primarily light and high temperatures.

Key Stability Considerations:

Photostability: Musk Xylene is known to be susceptible to photolysis.[2] Exposure to direct

sunlight or other sources of UV radiation can lead to degradation. Therefore, it is crucial to

protect Musk Xylene-d9 from light during storage and handling.

Thermal Stability: While generally stable at room temperature, elevated temperatures can

accelerate degradation.[9] Musk Xylene is a flammable solid and can undergo self-

decomposition if subjected to excessive heat, friction, or impact.[2] When heated to

decomposition, it emits toxic fumes of nitrogen oxides.[2]

Hydrolytic Stability: Musk Xylene does not contain functional groups that are readily

hydrolyzed under typical environmental conditions.[2]
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Stability of Deuterium Label: Deuterated compounds are generally stable, but the potential

for hydrogen-deuterium exchange exists, particularly in strongly acidic or basic solutions.[10]

It is advisable to avoid prolonged storage in such media.

Factors Affecting Stability
The following diagram illustrates the key factors that can influence the stability of Musk
Xylene-d9.
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Caption: Factors Affecting Musk Xylene-d9 Stability.

Recommended Storage Conditions
To ensure the long-term stability and integrity of Musk Xylene-d9, the following storage

conditions are recommended:
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Parameter Recommendation Rationale Reference(s)

Temperature

Store in a cool, dry

place. Room

temperature is

generally acceptable

for solutions. For the

neat solid,

refrigeration may

extend shelf life.

Minimizes thermal

degradation and

potential for self-

decomposition.

[6][11][12]

Light

Protect from light.

Store in amber vials or

in the dark.

Prevents photolytic

degradation.
[6][11][12]

Atmosphere
Store in a tightly

sealed container.

Prevents exposure to

moisture and

atmospheric

contaminants.

[6][13]

Incompatibilities

Keep away from

strong oxidizing

agents, sources of

ignition, and

excessive heat.

Reduces the risk of

hazardous reactions

and decomposition.

[9][13]

Experimental Protocols for Stability Assessment
A comprehensive stability testing program is essential to determine the shelf-life and retest

period for Musk Xylene-d9. The following outlines a general protocol for a long-term stability

study.

Stability Study Workflow
The following diagram illustrates a typical workflow for conducting a stability study of a

chemical reference standard.
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Caption: Workflow for a Stability Study.
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Long-Term Stability Testing Protocol
Objective: To evaluate the stability of Musk Xylene-d9 under defined long-term storage

conditions and establish a retest period.

Materials:

Musk Xylene-d9 (neat solid or solution in a suitable solvent like acetonitrile)

Amber glass vials with screw caps

Calibrated stability chambers

Gas Chromatography-Mass Spectrometry (GC-MS) system

Analytical balance

Volumetric flasks and pipettes

Procedure:

Sample Preparation:

Accurately weigh and prepare multiple aliquots of Musk Xylene-d9 in amber glass vials.

If testing a solution, prepare a stock solution and dispense equal volumes into the vials.

Tightly seal the vials.

Storage Conditions:

Place the samples in a stability chamber set to the desired long-term storage condition

(e.g., 25°C / 60% RH).

For accelerated stability testing, use a higher temperature (e.g., 40°C / 75% RH).[14][15]

Testing Intervals:

Perform initial analysis at time zero (T=0).
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Test samples at regular intervals, for example: 3, 6, 9, 12, 18, 24, and 36 months.[16]

Analytical Method:

At each time point, remove a vial from the stability chamber.

Allow the sample to equilibrate to room temperature.

Prepare the sample for analysis (e.g., dilution).

Analyze the sample using a validated GC-MS method to determine the purity and identify

any degradation products.[6]

Data Evaluation:

Compare the purity results at each time point to the initial (T=0) value.

Monitor for the appearance and growth of any degradation product peaks.

Establish acceptance criteria for purity (e.g., not less than 98.0%).

The retest period is the time during which the Musk Xylene-d9 remains within the

established acceptance criteria.

Quantitative Stability Data (Illustrative)
The following table presents illustrative data from a hypothetical long-term stability study of

Musk Xylene-d9. This data is intended to be representative and should not be taken as actual

experimental results.

Storage Condition: 25°C / 60% RH, Protected from Light
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Time (Months) Purity (%) Appearance
Degradation
Products (%)

0 99.8 Conforms < 0.1

3 99.7 Conforms < 0.1

6 99.8 Conforms < 0.1

12 99.6 Conforms 0.1

24 99.5 Conforms 0.2

36 99.2 Conforms 0.3

Storage Condition: 40°C / 75% RH, Protected from Light (Accelerated)

Time (Months) Purity (%) Appearance
Degradation
Products (%)

0 99.8 Conforms < 0.1

1 99.5 Conforms 0.2

3 99.0 Conforms 0.5

6 98.2 Conforms 1.0

This guide provides a framework for the proper handling, storage, and stability assessment of

Musk Xylene-d9. Adherence to these recommendations will help ensure the quality and

reliability of this important analytical standard. For critical applications, it is always

recommended to perform in-house stability validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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